AbstractA series of tubular porous ceramic converters modified with mono- and bimetallic catalytic systems based on rhenium and tungsten were prepared by a combination of self-propagating high-temperature synthesis and the sol–gel method. These converters were tested in dehydrogenation of ethylbenzene to styrene. Among the tested samples, a monometallic tungsten-containing converter exhibited the optimal properties as it achieved the highest target product production performance. Within the temperature range of 550–600°C, this converter provided a yield of styrene up to about 15 wt % and styrene productivity up to about 22 g h–1 dm–3, with the carbonization of the sample not exceeding 5 wt % over about 6 h of reaction.

AbstractState-of-the-art in the field of recovering high-molecular-mass hydrocarbon components of bituminous and shale rocks by intrastratum transformation into readily recoverable forms using sub- and supercritical water is analyzed. The phase composition of water and its properties in the critical state and the transformations of a number of substances in subcritical (SBW) and supercritical (SCW) water are discussed. The substances under consideration include model polycyclic and heteroatomic compounds containing nitrogen, sulfur, and oxygen, metal porphyrin complexes, asphaltenes, oil sands, and heavy oils and organic matter (OM) of kerogen-containing shale rocks. The preventing effect of hydrogen donors and catalysts for hydrogenation and oxidative cracking on the coking in the course of transformation of heavy hydrocarbons in SCW is compared. The catalytic effect of the mineral matrix of rocks in the course of generation of oil fractions from them is analyzed in detail. The published data concerning the possibility of using SBW and SCW for the transformation of high-molecular-mass components of high-carbon dense rocks from unconventional formations demonstrate high potential of hydrothermal and supercritical fluid technologies.

AbstractData on the extraction of aromatic hydrocarbons and of sulfur- and nitrogen-containing compounds from model systems with selective solvents, ionic liquids, and deeply eutectic solvents are discussed. The results of the extraction treatment of light and heavy vacuum gasoils and of visbreaker and delayed coker gasoils are presented. The extraction treatment of vacuum gasoils and gasoils from secondary oil refining processes allows the sulfur content of the raffinate to be reduced to less than 0.5 wt %, which meets the requirements to marine fuels used in open sea. The treatment of visbreaker and especially delayed coker gasoils is considerably more efficient than that of vacuum gasoils. The degree of removal of nitrogen-containing components and polyaromatic compounds with dimethylformamide or N-methylpyrrolidone as an extractant is higher than that of sulfur-containing compounds.

AbstractThis review describes a process for methanation (selective hydrogenation) of carbon oxides with an emphasis on its importance for environmentally friendly and distributed energy generation. The drawbacks of oxide-supported catalysts and the advantages of carbon-based catalysts are assessed in terms of green chemistry principles. Catalysts based on carbon nanotubes, carbon nanofibers, and biomass derivatives are further discussed. Major research approaches are outlined for the implementation of carbon-based catalysts in selective hydrogenation of carbon oxides. This discussion suggests that the most promising catalysts for methanation are those based on biomass-derived carbon materials.

AbstractThe present study assessed the effects of the lithological composition of the Western Siberia permafrost zone on the concentrations of methane (and its homologs), olefins, and hydrogen. This permafrost zone is distinguished by inhomogeneous distribution of hydrocarbon and non-hydrocarbon components across the area and section. The conclusions are based on chromatographic analysis of 199 samples from six core holes located in a multilayer gas condensate field in the Nadym district of the Yamal-Nenets Autonomous Okrug, in the continuous permafrost zone. To minimize external impacts, the core from shallow core holes was used. The core samples were degassed and analyzed chromatographically for hydrocarbons (C1–C8) and non-hydrocarbon gases (H2, CO2, and He). Based on the lithological composition and the concentrations of individual components in the core holes, an interhole correlation was obtained with the distribution of parameters. The gas concentrations were shown to almost unavoidably decrease at lithological interfaces, and this decrease has no effect on the distribution of the components within individual beds, i.e. these components do not accumulate in significant amounts. Because this phenomenon cannot by described by the geochemical barrier concept, a new concept of “geochemical shield” is suggested.

AbstractThe influence of the phase composition of the dispersed molybdenum catalyst on the transformation of high-molecular-mass components (resins and asphaltenes) in the course of hydroconversion of heavy petroleum feedstock was studied. Suspensions of catalyst particles were prepared from inverse emulsions of aqueous solutions of the precursor, ammonium paramolybdate, directly in the feed in the course of hydroconversion (in situ), or the catalyst suspension was synthesized in advance (ex situ) and then was added to the feed. The vacuum residue from petroleum distillation and heavy crude were used as the feedstock. Experiments were performed in a flow-through reactor under the conditions of hydroconversion with the addition of a sulfur donor to the feed. Catalyst particles with different ratios of the Mo sulfide and oxide phases were prepared ex situ. With an increase in the МoS2 content of the dispersed catalyst, its activity in inhibition of chain reactions of thermal cracking, yielding resins, asphaltenes, and coke, increases. The conversion of the >500°С fraction in the presence of the catalyst decreases; this is probably due to saturation and neutralization with active hydrogen of primary radicals that are generated in the course of thermal degradation, initiate the chain reaction of thermal cracking, and favor its propagation.

This article has been retracted. Please see the Retraction Notice for more detail: https://doi.org/10.1134/S0965544123030040

AbstractThis study demonstrates the potential for computer-aided engineering and additive manufacturing techniques to fabricate protective layer materials with a novel design of filtration channels. Using computational fluid dynamics (CFD) simulation for channels of various geometries, potential locations of the capture of solid dust particles in ceramic filter pellets were identified. The filter pellets were fabricated from ceramic material using laser stereolithography. The printed samples were subjected to a filtration test. The CFD simulation of the pellet channels to identify potential filtration locations, followed by a comparative assessment of the simulation results and the post-test X-ray computed tomography (CT) scan of the 3D-printed pellets, demonstrated the feasibility of CFD models for the design of filter materials. The study findings are intended for the development of innovative protective materials with filtering capabilities to be implemented in specific industrial refining applications.

AbstractThe study investigates the potential for promoting V2O5/Al2O3 catalysts for selective catalytic reduction of nitrogen oxides with ammonia (NH3-SCR). It was found that the activity of low-V2O5 (2–4 wt %) catalysts can be markedly enhanced (by a factor of 3–4) by their promotion with tungsten oxide. It was shown that a promoted V–W/Al2O3 catalyst that contains 4 wt % of V2O5 can achieve a NOx decomposition efficiency of 90% or even higher in the range of 360–500°C at a GHSV above 100,000 h–1.

AbstractPotentialities of magnetic resonance imaging (MRI) in petroleum research are analyzed. Major attention is paid to technical features of the method as applied to oil extraction and preparation. Available published data are systematized. Four key directions of MRI, which undergo active development now, are distinguished: oil in a porous matrix; oil interfaces; destabilization of petroleum systems; transport of crude oils and petroleum systems. Key studies in this field are considered, essential points reflecting the MRI efficiency are presented, and the range of problems that can be solved using MRI, including prospects for further expansion of the application fields, is outlined. The possibilities of studying the morphological, structural, and dynamic aspects of the interaction of crude oils with the environment and the phase behavior of oils under the conditions of intense external actions are discussed. The review favors expansion of the experimental potential of specialists in the field of oil extraction, preparation, and refining, and also in the adjacent fields of physical and colloidal chemistry, chemistry of surface phenomena, and macromolecular chemistry.